Cas no 2034549-48-7 (N-{2-(furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-{2-(furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 2034549-48-7
• MF: C₁₆H₁₄N₄O₃
• MW: 310.3074
• CID: 5353821
• Update Time: 2025-10-29

N-{2-(furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(furan-2-yl)pyridin-3-yl]methyl]-1-methyl-6-oxopyridazine-3-carboxamide
• N-((2-(furan-2-yl)pyridin-3-yl)methyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-{2-(furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C16H14N4O3/c1-20-14(21)7-6-12(19-20)16(22)18-10-11-4-2-8-17-15(11)13-5-3-9-23-13/h2-9H,10H2,1H3,(H,18,22)
• InChI Key： JQTNQCQRLGAKTP-UHFFFAOYSA-N
• SMILES： O1C([H])=C([H])C([H])=C1C1=C(C([H])=C([H])C([H])=N1)C([H])([H])N([H])C(C1C([H])=C([H])C(N(C([H])([H])[H])N=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 531
• XLogP3: 0.4
• Topological Polar Surface Area: 87.8

Additional information on N-{2-(furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of N-{2-(furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 2034549-48-7)

The compound N-{2-(furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide, identified by its CAS number 2034549-48-7, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure combines a furan ring, a pyridine moiety, and a dihydropyridazine core, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for novel heterocyclic compounds like 2034549-48-7 has surged due to their versatility in drug design. The furan-2-yl group in this molecule enhances its binding affinity to specific protein targets, while the pyridazine-3-carboxamide segment contributes to its stability and bioavailability. These attributes address common search queries such as "heterocyclic compounds in drug development" and "pyridine derivatives for therapeutic use", reflecting the compound's relevance in modern medicinal chemistry.

Synthetic routes for N-{2-(furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide often involve multi-step reactions, including palladium-catalyzed cross-coupling and amidation. This aligns with the growing interest in green chemistry and catalytic efficiency, as evidenced by frequent searches for "sustainable synthesis of complex molecules". The compound's CAS registry (2034549-48-7) ensures traceability in global chemical databases, a critical factor for compliance and intellectual property management.

Beyond pharmaceuticals, this compound's photophysical properties have sparked interest in organic electronics. Its conjugated system, featuring a furan-pyridine backbone, suggests potential applications in OLEDs or sensors, topics frequently explored in materials science forums. Such interdisciplinary appeal underscores its value in addressing search trends like "organic semiconductors from heterocycles" and "small molecules for optoelectronics".

Analytical characterization of 2034549-48-7 typically employs HPLC, NMR, and mass spectrometry, techniques central to queries such as "purity analysis of complex APIs". Its carboxamide group also makes it a candidate for proteolysis-targeting chimera (PROTAC) research, a hot topic in targeted protein degradation therapies. This connection to cutting-edge modalities enhances its visibility in scientific literature and patent filings.

In conclusion, N-{2-(furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS 2034549-48-7) exemplifies the convergence of synthetic innovation and therapeutic potential. Its structural complexity and multifunctionality resonate with contemporary research priorities, from drug discovery to advanced materials, ensuring its continued prominence in scientific discourse.